Cas no 2227764-27-2 ((3R)-3-hydroxy-3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpropanoic acid
• CAS No: 2227764-27-2
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 5867287
• PubChem ID: 165689479
• Update Time: 2025-08-04

(3R)-3-hydroxy-3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpropanoic acid
• EN300-1728485
• (3R)-3-hydroxy-3-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl]propanoic acid
• 2227764-27-2

• Inchi： 1S/C10H13NO5/c1-11-6(8(12)5-9(13)14)3-4-7(11)10(15)16-2/h3-4,8,12H,5H2,1-2H3,(H,13,14)/t8-/m1/s1
• InChI Key： RJZJTCBZSKDDHW-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)O)C1=CC=C(C(=O)OC)N1C

Computed Properties

• Exact Mass: 227.07937252g/mol
• Monoisotopic Mass: 227.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 88.8Ų

Additional information on (3R)-3-hydroxy-3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylpropanoic acid

Compound CAS No 2227764-27-2: (3R)-3-hydroxy-3-(5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl)propanoic Acid

The compound with CAS No 2227764-27-2, known as (3R)-3-hydroxy-3-(5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl)propanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of propanoic acids, featuring a hydroxyl group and a substituted pyrrole ring. The stereochemistry at the 3R position adds to its uniqueness, making it a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of novel therapeutic agents. Its structure, which includes a methoxycarbonyl group attached to the pyrrole ring, suggests potential bioavailability and stability. Researchers have explored its role as a precursor in the synthesis of more complex molecules, leveraging its functional groups for further modification.

The synthesis of (3R)-3-hydroxy-3-(5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl)propanoic acid involves multi-step organic reactions, including oxidation, substitution, and cyclization processes. The stereocontrol during these reactions is crucial to obtaining the desired enantiomer. Advanced techniques such as asymmetric catalysis have been employed to achieve high enantiomeric excess, ensuring the compound's purity and efficacy.

In terms of applications, this compound has shown promise in medicinal chemistry. Its ability to act as a chiral building block makes it invaluable in the construction of bioactive molecules. Recent research has focused on its potential as an intermediate in the synthesis of antibiotics and anti-inflammatory agents. Additionally, its unique structure has led to investigations into its role in agrochemicals, where it may serve as a lead compound for developing new pesticides or herbicides.

The chemical stability of (3R)-3-hydroxy... has been thoroughly examined under various conditions. Studies reveal that it exhibits remarkable stability under physiological conditions, which is a critical factor for its potential use in pharmaceuticals. Furthermore, its solubility properties have been optimized through structural modifications, enhancing its suitability for formulation into drug delivery systems.

From an environmental perspective, the biodegradability of this compound has been assessed to ensure minimal ecological impact. Results indicate that it undergoes efficient biodegradation under aerobic conditions, aligning with current sustainability trends in chemical manufacturing.

In conclusion, CAS No 2227764-27-2 represents a significant advancement in organic chemistry. Its versatile structure and promising applications across multiple domains underscore its importance as a research focus. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative chemical developments.